- SAR optimization studies on modified salicylamides as a potential treatment for acute myeloid leukemia through inhibition of the CREB pathwayBioorganic & Medicinal Chemistry Letters, 2019, 29(16), 2307-2315,
Cas no 978-62-1 (IMD-0354)

IMD-0354 structure
Product name:IMD-0354
IMD-0354 Chemical and Physical Properties
Names and Identifiers
-
- IMD-0354
- IMD 0354
- N-[3,5-bis(trifluoromethyl)phenyl]-5-chloro-2-hydroxybenzamide
- IKK-2 Inhibitor V
- N-(3,5-Bis-trifluoromethylphenyl)-5-chloro-2-hydroxybenzamide
- IMD0354
- N-(3,5-bis(trifluoromethyl)phenyl)-5-chloro-2-hydroxybenzamide
- 76145IS906
- Benzamide, N-(3,5-bis(trifluoromethyl)phenyl)-5-chloro-2-hydroxy-
- Benzamide, N-[3,5-bis(trifluoromethyl)phenyl]-5-chloro-2-hydroxy-
- CHILCFMQWMQVAL-UHFFFAOYSA-N
- IKK2 Inhibitor V
- Kinome_1864
- C15H8ClF6NO2
- MLS0
- 3′,5′-Salicyloxylidide, 5-chloro-α,α,α,α′,α′,α′-hexafluoro- (7CI, 8CI)
- N-[3,5-Bis(trifluoromethyl)phenyl]-5-chloro-2-hydroxybenzamide (ACI)
- IKK-2-inhibitor V
-
- MDL: MFCD00218820
- Inchi: 1S/C15H8ClF6NO2/c16-9-1-2-12(24)11(6-9)13(25)23-10-4-7(14(17,18)19)3-8(5-10)15(20,21)22/h1-6,24H,(H,23,25)
- InChI Key: CHILCFMQWMQVAL-UHFFFAOYSA-N
- SMILES: O=C(C1C(O)=CC=C(Cl)C=1)NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 383.01500
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 462
- Topological Polar Surface Area: 49.3
- XLogP3: 6.2
Experimental Properties
- Density: 1.561
- Boiling Point: 323.1°C at 760 mmHg
- Solubility: Solubility: DMSO (5 mg/ml) or Ethanol (1 mg/ml).
- PSA: 49.33000
- LogP: 5.40850
- Sensitiveness: Light Sensitive
IMD-0354 Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305 + P351 + P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases:R36/37/38
IMD-0354 Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
IMD-0354 Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A232738-10mg |
N-(3,5-Bis(trifluoromethyl)phenyl)-5-chloro-2-hydroxybenzamide |
978-62-1 | 98% | 10mg |
$33.0 | 2025-02-20 | |
Ambeed | A232738-50mg |
N-(3,5-Bis(trifluoromethyl)phenyl)-5-chloro-2-hydroxybenzamide |
978-62-1 | 98% | 50mg |
$88.0 | 2025-02-20 | |
abcr | AB348569-50 mg |
IKK-2 Inhibitor V, 95%; . |
978-62-1 | 95% | 50mg |
€314.80 | 2022-03-25 | |
Ambeed | A232738-250mg |
N-(3,5-Bis(trifluoromethyl)phenyl)-5-chloro-2-hydroxybenzamide |
978-62-1 | 98% | 250mg |
$207.0 | 2025-02-20 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci19902-5mg |
IMD 0354 |
978-62-1 | 98% | 5mg |
¥554.00 | 2023-09-09 | |
eNovation Chemicals LLC | D501887-50mg |
N-[3,5-Bis(trifluoromethyl)phenyl]-5-chloro-2-hydroxybenzamide |
978-62-1 | 98% | 50mg |
$495 | 2024-05-24 | |
TRC | I268650-100mg |
IMD 0354 |
978-62-1 | 100mg |
$ 580.00 | 2023-09-07 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I26700-5mg |
IMD-0354 |
978-62-1 | 98% | 5mg |
¥581.0 | 2023-09-07 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I129696-5mg |
IMD-0354 |
978-62-1 | ≥99% | 5mg |
¥144.90 | 2023-09-02 | |
TRC | I268650-50mg |
IMD 0354 |
978-62-1 | 50mg |
$ 339.00 | 2023-04-15 |
IMD-0354 Production Method
Synthetic Routes 1
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 25 °C; 12 h, 25 °C
2.1 Solvents: Dichloromethane ; 18 h, 25 °C
2.2 Reagents: Water ; cooled
2.1 Solvents: Dichloromethane ; 18 h, 25 °C
2.2 Reagents: Water ; cooled
Reference
Synthetic Routes 2
Reaction Conditions
1.1 Reagents: Phosphorus trichloride Solvents: Toluene ; rt; 12 h, reflux; reflux → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 10 min, rt
1.1 Reagents: Phosphorus oxychloride Solvents: Toluene ; rt; 12 h, reflux; reflux → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 10 min, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 5, rt
1.1 Reagents: Phosphorus trichloride Solvents: Chlorobenzene ; 30 - 60 min
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 10 min, rt
1.1 Reagents: Phosphorus oxychloride Solvents: Toluene ; rt; 12 h, reflux; reflux → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 10 min, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 5, rt
1.1 Reagents: Phosphorus trichloride Solvents: Chlorobenzene ; 30 - 60 min
Reference
- Novel formulations of 2-{[3,5-bis(trifluoromethyl)phenyl]carbamoyl}-4-chlorophenyl dihydrogen phosphateNovel prodrug saltsNovel salicylanilides from 4,5-dihalogenated salicylic acids: Synthesis, antimicrobial activity and cytotoxicityWorld Intellectual Property Organization, 2017, 25(4), 1524-1532,
Synthetic Routes 3
Reaction Conditions
1.1 Solvents: Dichloromethane ; 18 h, 25 °C
1.2 Reagents: Water ; cooled
1.2 Reagents: Water ; cooled
Reference
- SAR optimization studies on modified salicylamides as a potential treatment for acute myeloid leukemia through inhibition of the CREB pathwayBioorganic & Medicinal Chemistry Letters, 2019, 29(16), 2307-2315,
Synthetic Routes 4
Reaction Conditions
Reference
- Myc:trrap inhibitors and uses thereofAmide compound, and preparation method therefor and pharmaceutical use thereofCompounds and methods for potentiating colistin activity, World Intellectual Property Organization, , ,
Synthetic Routes 5
Reaction Conditions
1.1 Reagents: Phosphorus trichloride Solvents: Toluene ; rt; 6 h, 100 °C
1.2 Solvents: Methanol , Water ; 20 min, rt
1.3 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 2 h, 0 °C
1.1 Reagents: Phosphorus trichloride Solvents: Toluene ; rt; 6 h, 100 °C
1.2 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 2 h, 0 °C
1.2 Solvents: Methanol , Water ; 20 min, rt
1.3 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 2 h, 0 °C
1.1 Reagents: Phosphorus trichloride Solvents: Toluene ; rt; 6 h, 100 °C
1.2 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 2 h, 0 °C
Reference
- Salicylamide derivatives and related methods as antiviral agents and their preparationStructure-Activity Relationship Studies on Diversified Salicylamide Derivatives as Potent Inhibitors of Human Adenovirus InfectionWorld Intellectual Property Organization, 2020, 63(6), 3142-3160,
IMD-0354 Raw materials
- Benzoyl chloride, 5-chloro-2-hydroxy-
- 5-Chloro-2-hydroxybenzoic acid
- 3,5-Di(trifluoromethyl)aniline
- 5-Chloro-2-methoxybenzoic acid
IMD-0354 Preparation Products
IMD-0354 Related Literature
-
Bianca Wiedemann,J?rn Weisner,Daniel Rauh Med. Chem. Commun. 2018 9 1249
-
Agnese C. Pippione,Antonella Federico,Alex Ducime,Stefano Sainas,Donatella Boschi,Alessandro Barge,Elisa Lupino,Marco Piccinini,Michael Kubbutat,Jean-Marie Contreras,Christophe Morice,Salam Al-Karadaghi,Marco L. Lolli Med. Chem. Commun. 2017 8 1850
-
3. Ceria nanoparticles promoted the cytotoxic activity of CD8+ T cells by activating NF-κB signalingShupei Tang,Lan Zhou,Zhenyu Liu,Ling Zou,Minglu Xiao,Chunji Huang,Zhunyi Xie,Haiyang He,Yanyan Guo,Yi Cao,Huang Huang,Xiaoping Wu,Dongwei Meng,Lilin Ye,Yuzhang Wu,Xiaochao Yang,Xinyuan Zhou Biomater. Sci. 2019 7 2533
-
Ri-Zhen Huang,Gui-Bin Liang,Mei-Shan Li,Yi-Lin Fang,Shi-Feng Zhao,Mei-Mei Zhou,Zhi-Xin Liao,Jing Sun,Heng-Shan Wang Med. Chem. Commun. 2019 10 584
-
Tianqi Wang,Jing Zhang,Teng Hou,Xiaolan Yin,Na Zhang Nanoscale 2019 11 13934
978-62-1 (IMD-0354) Related Products
- 2418596-11-7(rac-tert-butyl (3R,4S)-3-(4-aminophenyl)-4-methylpyrrolidine-1-carboxylate, trans)
- 1806016-66-9(2,5-Difluoro-3-(difluoromethyl)pyridine-6-carboxylic acid)
- 1804796-62-0(4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol)
- 1807026-93-2(4-Amino-3-fluoro-5-(trifluoromethyl)benzaldehyde)
- 1468482-69-0(1-Naphthalenemethanamine, 1,2,3,4-tetrahydro-N-methoxy-)
- 126736-75-2(PHENYLENEETHYLENETRIAMINE PENTAACETIC ACID)
- 897624-11-2(N-(3,4-dimethoxyphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide)
- 154149-38-9(DMAB-anabaseine dihydrochloride)
- 915922-07-5(2-(1-Propylpiperidin-4-yl)ethanimidamide)
- 2229384-71-6(1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluoroethan-1-ol)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:978-62-1)IMD-0354

Purity:99%/99%
Quantity:250mg/1g
Price ($):206.0/575.0